N1-cyclopentyl-N2-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-cyclopentyl-N'-[5-methyl-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C18H24N6O3/c1-10(2)13-9-15(25)22-18(20-13)24-14(8-11(3)23-24)21-17(27)16(26)19-12-6-4-5-7-12/h8-10,12H,4-7H2,1-3H3,(H,19,26)(H,21,27)(H,20,22,25)
• InChI Key: OCVPQQHBUUJXCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NC2CCCC2)C3=NC(=CC(=O)N3)C(C)C
• Molecular Formula: C18H24N6O3
• Molecular Weight: 372.4 g/mol
• CAS No.: 1013890-70-4

Description

N1-cyclopentyl-N2-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C18H24N6O3 and its molecular weight is 372.429. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Potential

Research has shown the synthesis of related pyrimidine and pyrazole derivatives through various methods, including microwave irradiative cyclocondensation, and their evaluation for insecticidal and antibacterial potential. For example, Deohate and Palaspagar (2020) discussed synthesizing pyrimidine-linked pyrazole heterocyclics and evaluating their insecticidal and antibacterial properties. This work highlights the potential of such compounds in developing new insecticides and antibiotics, showcasing their broad applicability in scientific research beyond pharmaceuticals for human use (Deohate & Palaspagar, 2020).

Antitumor and Antifungal Applications

Another area of application is in the development of antitumor and antifungal agents. Titi et al. (2020) synthesized and characterized pyrazole derivatives, identifying pharmacophore sites with antitumor, antifungal, and antibacterial activities. Their research not only contributes to understanding these compounds' structural and biological activity relationships but also opens avenues for designing new therapeutic agents (Titi et al., 2020).

Novel Synthetic Pathways

Research into the synthesis of novel derivatives that contain pyrimidine and pyrazole frameworks also provides insights into the diversity of methods available for creating complex heterocyclic compounds. For instance, Salaheldin (2009) explored the cyanoacetylation of aminopyrazoles, leading to derivatives with potential scientific applications, demonstrating the versatility of synthetic approaches in accessing a broad range of functionalities (Salaheldin, 2009).

Anticancer and Anti-inflammatory Agents

Furthermore, Rahmouni et al. (2016) discussed synthesizing novel pyrazolopyrimidines derivatives with anticancer and anti-5-lipoxygenase activities, highlighting the therapeutic potential of such compounds in treating cancer and inflammation. This research underscores the significance of pyrazole and pyrimidine derivatives in developing new medications for various diseases (Rahmouni et al., 2016).